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Compound Name: Metepa

Cat. No.: B008393

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metepa, a potent organophosphorus compound, is recognized for its significant biological
activity, primarily as a chemosterilant and its role as a crosslinking agent. This technical guide
provides a comprehensive overview of the chemical structure of Metepa, its physicochemical
properties, and its established biological mechanisms of action. Detailed experimental
protocols for its synthesis and toxicological evaluation are presented, alongside a discussion of
its impact on cellular pathways. This document is intended to serve as a foundational resource
for researchers in toxicology, insect control, and materials science.

Chemical Identity and Structure

Metepa, also known as tris(2-methyl-1-aziridinyl)phosphine oxide, is a well-characterized
aziridinyl compound. Its unique structure, featuring three reactive aziridine rings attached to a
central phosphorus oxide core, is fundamental to its chemical reactivity and biological effects.

The key identifiers and structural details of Metepa are summarized below:
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Identifier

Value

Preferred IUPAC Name

1,1',1"-Phosphoryltris(2-methylaziridine)[1]

Systematic IUPAC Name

1-[Bis(2-methyl-1-aziridinyl)phosphoryl]-2-

methylaziridine[1]

CAS Number

57-39-6[1]

Chemical Formula

CoH1sN3OP[1]

Molecular Weight

215.237 g/mol [1]

SMILES Notation

CC1CN1P(=0)(N2CC2C)N3CC3C[1]

InChl Key

AVUYXHYHTTVPRX-UHFFFAQOYSA-N[1]

Physicochemical Properties

Metepa is typically a colorless to amber liquid with an amine-like odor.[1][2] It is miscible with

water and many organic solvents.[2] A summary of its key physicochemical properties is

provided in the table below.

Property Value Source(s)
Colorless to amber, viscous

Appearance . [1][2]
liquid

Boiling Point 90-92 °C at 0.15-0.3 mmHg [1]

Melting Point <25°C [2]

Density 1.27 g/cm3 [2]

. Miscible with water and

Solubility ] [2]
organic solvents

Flash Point 142.3°C [2]

Refractive Index

n20/D 1.579 (lit.)

[2]

Biological Activity and Mechanism of Action
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Metepa is a potent biological agent, primarily functioning as an alkylating agent. This reactivity
is the basis for its use as a chemosterilant and is also responsible for its carcinogenic
properties.

Chemosterilant Activity

Metepa is an effective chemosterilant for a variety of insect species. Its mechanism of action
involves the alkylation of genetic material in reproductive cells, leading to chromosomal
damage and mutations that prevent the production of viable offspring.[3] The aziridinyl groups
are highly reactive and can form covalent bonds with nucleophilic sites on DNA, particularly the
N7 position of guanine. This can lead to cross-linking of DNA strands, which inhibits DNA
replication and transcription, ultimately inducing sterility.[4]

Carcinogenic and Teratogenic Effects

The same alkylating properties that make Metepa an effective chemosterilant also contribute to
its carcinogenicity and teratogenicity.[1][5][6] By damaging DNA, Metepa can induce mutations
in somatic cells that may lead to the development of cancer.[1] It has been shown to cause
tumors in rats.

The proposed mechanism of Metepa's action as an alkylating agent is depicted in the following
diagram:
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Metepa
(Tris(2-methyl-1-aziridinyl)phosphine oxide)

Aziridinyl groups Chemosterilization
react with DNA (in reproductive cells)
Alkylation of DNA DNA Cross-linking Inhibition of DNA
Carcinogenesis
(in somatic cells)

(Covalent bonding to guanine bases) (Intra- or inter-strand) Replication & Transcription

DNAin Cell
(e.g., reproductive or somatic cells)
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Reactants

2-Methylaziridine Alkali Solution Water-immiscible Solvent Phosphorus Oxychloride
(Propylenimine) (e.g., NaOH) (POCls)

AN
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1. Emulsify reactants in
an aqueous/organic medium

'

2. Cool emulsion to
-5t0-15°C

'

3. Add POCIs solution
while maintaining alkalinity

:

4. Stir and allow to
react to completion

Purification

5. Separate organic layer

:

6. Wash with water

l

7. Remove solvent
under reduced pressure

l

8. Purify by
vacuum distillation

Metepa Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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